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Compound of Interest

Compound Name: AVP-13358

Cat. No.: B1665852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of AVP-
13358 solutions to ensure optimal stability and performance in experimental settings.

Introduction to AVP-13358
AVP-13358 is a potent, orally active inhibitor of immunoglobulin E (IgE) mediated immune

responses. It functions by directly targeting T cells, thereby inhibiting the production and

release of key cytokines such as IL-4, IL-5, and IL-13. Additionally, AVP-13358 affects other

critical markers in the allergic response pathway, including the B cell IgE receptor (CD23) in

human monocytes and both CD23 and IL-4 receptors in mouse B cells. These characteristics

make AVP-13358 a valuable tool for research related to allergic and asthmatic conditions.

Physicochemical Properties
Property Value

Molecular Formula C₃₀H₂₉N₅O₂

Molecular Weight 491.59 g/mol

Appearance Solid powder

Purity
>98% (refer to Certificate of Analysis for batch-

specific data)
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Solution Preparation
Solubility Data
The solubility of AVP-13358 has been determined in various solvents. It is essential to use the

appropriate solvent for your specific experimental needs.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Aqueous Buffers

Information not currently available. It is

recommended to first dissolve AVP-13358 in

DMSO and then dilute with the aqueous buffer

of choice.

Note: It is crucial to avoid repeated freeze-thaw cycles of stock solutions.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AVP-13358 in DMSO.

Materials:

AVP-13358 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:

Weighing the Compound: Carefully weigh out the desired amount of AVP-13358 powder

using a precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

4.92 mg of AVP-13358 (Molecular Weight = 491.59 g/mol ).
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Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

AVP-13358 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

Storage: Store the stock solution at -20°C in a tightly sealed, amber-colored vial to protect

from light and moisture.

Protocol for 10 mM Stock Solution Preparation

1. Weigh AVP-13358 Powder

2. Add Anhydrous DMSO

4.92 mg for 1 mL

3. Vortex to Dissolve

4. Store at -20°C

Protect from light

Click to download full resolution via product page

Workflow for preparing a 10 mM AVP-13358 stock solution in DMSO.

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, it is common to dilute the DMSO stock solution into an aqueous culture

medium. It is critical to ensure that the final concentration of DMSO in the culture medium is not
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toxic to the cells (typically ≤ 0.5%).

Procedure:

Thaw Stock Solution: Thaw the 10 mM AVP-13358 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium to

achieve the desired final concentrations for your experiment.

Immediate Use: Use the freshly prepared working solutions immediately to minimize

potential degradation.

Storage and Stability
Proper storage of AVP-13358, both in solid form and in solution, is critical for maintaining its

chemical integrity and biological activity.

Solid Compound Storage
Condition Duration

Dry, dark at 0 - 4°C Short-term (days to weeks)[1]

Dry, dark at -20°C Long-term (months to years)[1]

Stock Solution Storage
Solvent Temperature Duration

DMSO -20°C Long-term (months)[1]

Important Storage Recommendations:

Light Sensitivity: AVP-13358 should be protected from light. Store in dark or amber-colored

vials.[1]

Moisture: Store in a dry environment to prevent hydrolysis.
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Repeated Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions to

prevent degradation. Aliquoting the stock solution into smaller, single-use volumes is highly

recommended.

AVP-13358 Storage Recommendations

Solid Form DMSO Solution

AVP-13358

Short-term
(0-4°C)

Long-term
(-20°C)

Long-term
(-20°C)
Aliquoted

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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